[5-(3,5-dichlorophenyl)sulfanyl-4-isopropyl-1-(4-pyridylmethyl)imidazol-2-yl]methyl N-acetylcarbamate

• Molecular Formula: C22H22Cl2N4O3S
• Molecular Weight: 493.4 g/mol
• IUPAC Name: [5-(3,5-dichlorophenyl)sulfanyl-4-propan-2-yl-1-(pyridin-4-ylmethyl)imidazol-2-yl]methyl N-acetylcarbamate
• InChI: InChI=1S/C22H22Cl2N4O3S/c1-13(2)20-21(32-18-9-16(23)8-17(24)10-18)28(11-15-4-6-25-7-5-15)19(27-20)12-31-22(30)26-14(3)29/h4-10,13H,11-12H2,1-3H3,(H,26,29,30)
• InChI Key: BJQPWKSBURMHGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)COC(=O)NC(=O)C)CC2=CC=NC=C2)SC3=CC(=CC(=C3)Cl)Cl

Description

[5-(3,5-dichlorophenyl)sulfanyl-4-isopropyl-1-(4-pyridylmethyl)imidazol-2-yl]methyl N-acetylcarbamate is a useful research compound. Its molecular formula is C22H22Cl2N4O3S and its molecular weight is 493.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(3,5-Dichlorophenylthio)-4-isoproyl-1-(4-pyridylmethyl)-2-hydroxymethyl-1H-imidazole (89) (245 mg, 0.6 mmol) prepared in accordance with the method as described in WO 96/10019 was converted to the carbamate with acetyl isocyanate (5 eq.) in the same manner as the example 66 to give the compound 90 (225 mg, 76%) as crystals. Mp. 135-137° C. Rf 0.32 (10:1 EtOAc - CH3OH).